Quinoxaline Quinoxaline Quinoxaline, also called a benzopyrazine, in organic chemistry, is a heterocyclic compound containing a ring complex made up of a benzene ring and a pyrazine ring. It is a colorless oil that melts just above room temperature. Although quinoxaline itself is mainly of academic interest, quinoxaline derivatives are used as dyes, pharmaceuticals, and antibiotics such as olaquindox, carbadox, echinomycin, levomycin and actinoleutin.
Brand Name: Vulcanchem
CAS No.: 91-19-0
VCID: VC0540870
InChI: InChI=1S/C8H6N2/c1-2-4-8-7(3-1)9-5-6-10-8/h1-6H
SMILES: C1=CC=C2C(=C1)N=CC=N2
Molecular Formula: C8H6N2
Molecular Weight: 130.15 g/mol

Quinoxaline

CAS No.: 91-19-0

Inhibitors

VCID: VC0540870

Molecular Formula: C8H6N2

Molecular Weight: 130.15 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Quinoxaline - 91-19-0

CAS No. 91-19-0
Product Name Quinoxaline
Molecular Formula C8H6N2
Molecular Weight 130.15 g/mol
IUPAC Name quinoxaline
Standard InChI InChI=1S/C8H6N2/c1-2-4-8-7(3-1)9-5-6-10-8/h1-6H
Standard InChIKey XSCHRSMBECNVNS-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)N=CC=N2
Canonical SMILES C1=CC=C2C(=C1)N=CC=N2
Appearance Solid powder
Boiling Point 229.5 °C
Melting Point 28.0 °C
Description Quinoxaline, also called a benzopyrazine, in organic chemistry, is a heterocyclic compound containing a ring complex made up of a benzene ring and a pyrazine ring. It is a colorless oil that melts just above room temperature. Although quinoxaline itself is mainly of academic interest, quinoxaline derivatives are used as dyes, pharmaceuticals, and antibiotics such as olaquindox, carbadox, echinomycin, levomycin and actinoleutin.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Quinoxaline
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